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Compound of Interest

Compound Name: BMS-193885

Cat. No.: B1667178 Get Quote

Technical Support Center: BMS-193885
This technical support center provides guidance on the proper storage and stability of BMS-
193885 solutions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: How should solid BMS-193885 be stored?

A1: Solid BMS-193885 should be stored desiccated. For long-term storage, -20°C is

recommended, where it can be stable for up to three years. For shorter periods, storage at 4°C

is suitable for up to two years, and it can be kept at room temperature if desiccated.[1][2][3]

Q2: What are the recommended solvents for dissolving BMS-193885?

A2: BMS-193885 is soluble in Dimethyl Sulfoxide (DMSO) and water.

Q3: What is the solubility of BMS-193885 in these solvents?

A3: The solubility of BMS-193885 is up to 100 mM in DMSO and up to 20 mM in water. One

supplier notes that for a concentration of 100 mg/mL (169.29 mM) in DMSO, ultrasonic

treatment may be needed.[1]

Q4: How should I prepare a stock solution of BMS-193885?
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A4: To prepare a stock solution, we recommend dissolving BMS-193885 in a high-quality,

anhydrous solvent such as DMSO to the desired concentration. For example, to prepare a 10

mM stock solution, you would dissolve the appropriate mass of BMS-193885 in the calculated

volume of DMSO.

Q5: What are the recommended storage conditions for BMS-193885 stock solutions?

A5: Stock solutions should be stored in tightly sealed vials. For long-term storage, aliquoting

the solution and storing at -80°C is recommended for up to six months. For shorter-term

storage, -20°C is suitable for up to one month.[1][2]

Data Presentation
Table 1: Storage Recommendations for Solid BMS-193885

Storage Condition Duration Notes

-20°C Up to 3 years
Recommended for long-term

storage.[1][2]

4°C Up to 2 years
Suitable for intermediate-term

storage.[1][2]

Room Temperature Short-term Must be kept desiccated.

Table 2: Solubility and Solution Stability of BMS-193885

Solvent
Maximum
Concentration

Storage
Temperature

Stability Duration

DMSO 100 mM -80°C Up to 6 months[1][2]

>10 mg/mL[3] -20°C Up to 1 month[1][2]

Water 20 mM -80°C Data not available

-20°C Data not available

Experimental Protocols
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Protocol 1: Preparation of a 10 mM BMS-193885 Stock Solution in DMSO

Materials:

BMS-193885 (solid)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

1. Allow the vial of solid BMS-193885 to equilibrate to room temperature before opening to

prevent condensation.

2. Weigh the desired amount of BMS-193885 powder using an analytical balance in a fume

hood.

3. Calculate the required volume of DMSO to achieve a 10 mM concentration. The molecular

weight of BMS-193885 is 590.71 g/mol .

4. Add the calculated volume of anhydrous DMSO to the vial containing the BMS-193885
powder.

5. Vortex the solution until the solid is completely dissolved. Gentle warming or sonication

may be applied if necessary to aid dissolution.[1]

6. Aliquot the stock solution into smaller volumes in sterile, tightly sealed vials to avoid

repeated freeze-thaw cycles.

7. Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.
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8. Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term

storage (up to six months).[1][2]
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Caption: NPY Y1 Receptor Signaling Pathway and the antagonistic action of BMS-193885.
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Caption: Troubleshooting workflow for BMS-193885 solution instability.
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Troubleshooting Guide
Issue: Precipitate observed in the BMS-193885 solution.

Possible Cause Troubleshooting Steps

Improper Storage

- Ensure the solution was stored at the

recommended temperature (-20°C or -80°C).-

Avoid repeated freeze-thaw cycles by preparing

and using aliquots.

Solvent Quality

- Use high-quality, anhydrous solvents (e.g.,

DMSO). Water absorption by hygroscopic

solvents like DMSO can reduce solubility.

Concentration Exceeds Solubility

- Verify that the concentration of the solution

does not exceed the known solubility limits in

the chosen solvent.

Solution Preparation

- Ensure the compound was fully dissolved

during the initial preparation. Gentle warming or

sonication can aid dissolution.

Contamination

- Inspect for any signs of microbial or particulate

contamination. If suspected, discard the solution

and prepare a fresh one using sterile

techniques.

Issue: Loss of compound activity in experiments.
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Possible Cause Troubleshooting Steps

Compound Degradation

- Prepare fresh stock solutions if the current

stock is old or has been stored improperly.-

Minimize the exposure of the solution to light

and air.

Incorrect Dilution

- Double-check all calculations for the

preparation of working solutions from the stock

solution.

Experimental Conditions

- Ensure that the pH and composition of the

experimental buffer are compatible with BMS-

193885 and do not cause precipitation or

degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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